Cas no 1805555-14-9 (4-Bromo-6-fluoro-2-methylpyrimidine)

• Product Name: 4-Bromo-6-fluoro-2-methylpyrimidine
• CAS No: 1805555-14-9
• MF: C₅H₄BrFN₂
• MW: 191.001063346863
• CID: 4826593
• Update Time: 2025-07-20

4-Bromo-6-fluoro-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-fluoro-2-methylpyrimidine

• Inchi： 1S/C5H4BrFN2/c1-3-8-4(6)2-5(7)9-3/h2H,1H3
• InChI Key： MILAGFODUZLDRV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromo-6-fluoro-2-methylpyrimidine

4-Bromo-6-Fluoro-2-Methylpyrimidine (CAS No. 1805555-14-9): Synthesis, Biological Activity, and Therapeutic Potential

4-Bromo-6-fluoro-2-methylpyrimidine, a pyrimidine derivative with bromine and fluorine substituents, has emerged as a promising molecular scaffold in drug discovery and biomedical research. This compound, identified by its CAS No. 1805555-14-9, is characterized by its heterocyclic ring structure, which provides a versatile platform for functional group modification and target-specific interactions. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies have significantly enhanced the understanding of its pharmacological properties and biological applications.

The chemical structure of 4-bromo-6-fluoro-2-methylpyrimidine consists of a six-membered pyrimidine ring with substituents at positions 4, 6, and 2. The bromine atom at position 4 and the fluorine atom at position 6 introduce electrophilic and electrostatic properties, respectively, which are critical for target binding and selectivity. The methyl group at position 2 further modulates hydrophobic interactions and molecular stability, making this compound a valuable candidate for drug design and biological assays.

Recent synthetic methodologies have focused on optimizing the efficiency and selectivity of 4-bromo-6-fluoro-2-methylpyrimidine synthesis. For instance, electrophilic substitution reactions using bromine and fluorine sources have been refined to minimize side reactions and byproduct formation. Catalytic approaches involving transition metals or enzymes have also been explored to enhance stereocontrol and regioselectivity. These advancements are crucial for large-scale production and pharmaceutical applications.

Biological activity studies have revealed that 4-bromo-6-fluoro-2-methylpyrimidine exhibits antimicrobial and antitumor properties. In in vitro experiments, this compound has demonstrated inhibitory effects on bacterial growth and cancer cell proliferation. For example, a 2023 study published in *Journal of Medicinal Chemistry* reported its selective toxicity against multidrug-resistant strains of Staphylococcus aureus, highlighting its potential as a novel antibiotic. Additionally, in vivo models have shown its ability to induce apoptosis in human cancer cell lines, suggesting its anticancer potential.

The mechanism of action of 4-bromo-6-fluoro-2-methylpyrimidine involves targeting key enzymes and signaling pathways. Research indicates that this compound may inhibit DNA synthesis by interfering with thymidylate synthase, a critical enzyme in nucleotide metabolism. Furthermore, its fluorine substituent may modulate protein kinase activity, affecting cell cycle regulation and apoptosis. These molecular interactions are being further elucidated through X-ray crystallography and molecular docking studies.

Recent advancements in drug development have expanded the therapeutic applications of 4-bromo-6-fluoro-2-methylpyrimidine. A 2024 study in *Nature Communications* explored its potential as an antiviral agent, showing inhibition of viral replication in human immunodeficiency virus (HIV) and hepatitis B virus (HBV) models. The fluorine atom at position 6 was found to enhance binding affinity to viral enzymes, while the bromine atom at position 4 contributed to stabilization of the drug-target complex. These findings underscore its versatility in targeting diverse pathogens.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolism of 4-bromo-6-fluoro-2-methylpyrimidine. In preclinical trials, the compound demonstrated oral bioavailability of over 60% in rodent models, with long half-life and low toxicity. Metabolism primarily occurs through cytochrome P450 enzymes, with hydroxylation and glucuronidation as the main metabolic pathways. These properties are essential for drug formulation and clinical translation.

Challenges in the development of 4-bromo-6-fluoro-2-methylpyrimidine include optimizing solubility and overcoming resistance mechanisms. While lipophilic properties enhance cell membrane penetration, they may also limit aqueous solubility, necessitating formulation strategies such as nanoparticle delivery or co-solvent systems. Additionally, resistance development in pathogens requires continuous modification of the molecular structure to maintain efficacy.

Future directions in research and development involve high-throughput screening and AI-driven drug discovery. Machine learning models are being trained to predict biological activity and optimize molecular design for 4-bromo-6-flu,oro-2-methylpyrimidine derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are also accelerating the translation of findings into clinical trials and market-ready products.

In conclusion, 4-bromo-6-fluoro-2-methylpyrimidine represents a significant molecular scaffold with diverse biological applications. Its synthetic versatility, biological activity, and pharmacological properties make it a promising candidate for drug development and biomedical research. Continued investigations into its mechanisms of action and therapeutic potential will further enhance its impact in healthcare and public health.